
3,4-Dichlorobenzotrifluoride CAS number and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Dichlorobenzotrifluoride

Cat. No.: B146526 Get Quote

An In-depth Technical Guide to 3,4-Dichlorobenzotrifluoride

Introduction
3,4-Dichlorobenzotrifluoride, with the CAS number 328-84-7, is an organic compound

characterized by a benzene ring substituted with two chlorine atoms and a trifluoromethyl

group.[1] This compound typically appears as a colorless to pale yellow liquid with a distinct

aromatic odor.[1][2] Its chemical stability and low reactivity make it a valuable component in

various industrial and research applications, particularly as a solvent and a key intermediate in

the synthesis of other complex chemicals.[1][3] The presence of both chlorine and

trifluoromethyl groups imparts unique properties such as high electronegativity and lipophilicity.

[1] It is recognized for its relatively low volatility and high boiling point, which are advantageous

in certain chemical processes.[1] This guide provides a comprehensive overview of its

properties, synthesis, applications, and safety protocols, tailored for researchers, scientists,

and professionals in drug development.

Physicochemical Properties
The key physicochemical properties of 3,4-Dichlorobenzotrifluoride are summarized in the

table below for easy reference.
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Property Value Source(s)

CAS Number 328-84-7 [1][3][4][5][6]

Molecular Formula C₇H₃Cl₂F₃ [1][3][5][6]

Molecular Weight 215.00 g/mol [2][3][4][5][6]

Appearance
Colorless to almost colorless

clear liquid
[1][2][3]

Odor Aromatic [2]

Boiling Point 173-174 °C [2][3][4]

Melting Point -13 to -12 °C [2][3][4]

Density 1.478 g/mL at 25 °C [2][4]

Refractive Index n20/D 1.475 [2][4]

Vapor Pressure 1.6 mmHg (20 °C) [4]

Flash Point 65 °C (closed cup) [2][4]

Solubility
May volatilize from water

surfaces
[2]

Applications in Research and Drug Development
3,4-Dichlorobenzotrifluoride is a versatile intermediate with significant applications in the

synthesis of agrochemicals and pharmaceuticals.[2][3][7][8] Its role as a building block is

crucial for creating novel therapeutic agents and developing innovative solutions in these

sectors.[3][8]

Key applications include:

Intermediate for Agrochemicals: It serves as a precursor for various insecticides and

herbicides.[2] For instance, it has been used in the preparation of the potential diphenyl ether

herbicide, 2-chloro-4-trifluoromethylphenyl 4-nitrophenylether (RH-2512).[4]
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Pharmaceutical Synthesis: This compound is a vital intermediate in the synthesis of

pharmaceuticals, particularly in the creation of heterocyclic drugs.[7]

Solvent Applications: Due to its ability to dissolve a wide range of organic compounds, it is

employed as a solvent in complex organic reactions.[1][3]

Specialty Chemicals: It is a key intermediate in the production of fluorinated compounds,

essential for developing advanced materials and specialty chemicals.[3]

Other Industrial Uses: It is also used in the formulation of dyes, electronic cleaning agents,

and high-performance polymers.[2][3]

Experimental Protocols: Synthesis
Several methods for the synthesis of 3,4-Dichlorobenzotrifluoride have been documented.

The primary routes involve the chlorination of a precursor followed by fluorination.

Method 1: Chlorination of 4-Chlorobenzotrifluoride
This method involves the direct chlorination of 4-Chlorobenzotrifluoride.[9]

Protocol:

Place 4-Chlorobenzotrifluoride and a catalyst (e.g., a mixture of iron powder and ferric

chloride) into a reactor.[9]

With stirring, raise the temperature of the mixture to 60 °C.[9]

Introduce dry chlorine gas into the reactor and continue heating to a constant temperature

between 70 °C and 90 °C.[9]

Continue feeding chlorine gas for more than two hours until the content of 3,4-
Dichlorobenzotrifluoride reaches approximately 90wt%.[9]

Stop the chlorine gas feed and exhaust any unreacted chlorine and produced hydrogen

chloride gas to obtain the crude product.[9]
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Filter the crude product to remove the catalyst, followed by pressure reduction and fine

distillation to yield the final product with a purity of over 99wt%.[9]

4-Chlorobenzotrifluoride

Reactor
(70-90 °C)

Catalyst (Fe/FeCl3) Chlorine Gas (Cl2)

Crude 3,4-Dichlorobenzotrifluoride

Chlorination

Filtration

Distillation

Pure 3,4-Dichlorobenzotrifluoride

Click to download full resolution via product page

Synthesis of 3,4-Dichlorobenzotrifluoride via Chlorination.

Method 2: From 3,4-Dichlorotoluene
This process involves a two-step synthesis starting from 3,4-Dichlorotoluene.[2][10]

Protocol:
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Chlorination: 3,4-Dichlorotoluene is reacted with chlorine in the presence of a catalyst to

produce 3,4-Dichlorobenzotrichloride.[2][10]

Fluorination: The resulting 3,4-Dichlorobenzotrichloride is then reacted with anhydrous

hydrogen fluoride. This halogen exchange reaction yields the crude 3,4-
Dichlorobenzotrifluoride.[2][10]

Purification: The crude product is then subjected to distillation, neutralization, and filtration to

obtain the finished product.[10]

Safety and Toxicology
3,4-Dichlorobenzotrifluoride is a combustible liquid and requires careful handling.[4][11] It is

known to be an irritant and can be narcotic in high concentrations.[2]

Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and is toxic

to aquatic life with long-lasting effects (H411).[4][11]

Precautionary Measures: Wear protective gloves, clothing, and eye/face protection (P280).

[4][11] Wash skin thoroughly after handling (P264).[11] Avoid release to the environment

(P273).[4]

First Aid: In case of eye contact, rinse cautiously with water for several minutes (P305 +

P351 + P338).[11] If on skin, remove contaminated clothing and rinse skin with water (P303

+ P361 + P353).[11]

Fire Fighting: Use dry chemical, CO2, alcohol-resistant foam, or water spray for fires.[2]

Storage: Store in a well-ventilated place and keep cool (P403+P235).[11]

Toxicological studies have shown that it can induce unscheduled DNA synthesis and sister

chromatid exchange in certain cell lines.[2] It is reported to be moderately irritating to rabbit skin

and slightly irritating to rabbit eyes.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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